Cas no 3453-83-6 (2,4,6-Trimethylbenzenesulfonic acid)
2,4,6-Trimethylbenzenesulfonic acid is a sulfonic acid derivative characterized by its three methyl groups positioned symmetrically on the benzene ring. This structural feature enhances its steric and electronic properties, making it a useful intermediate in organic synthesis and catalysis. The compound exhibits strong acidity, comparable to other arylsulfonic acids, and is often employed in esterification, alkylation, and polymerization reactions. Its high solubility in polar solvents and stability under various reaction conditions contribute to its utility in industrial and laboratory applications. Additionally, the steric hindrance from the methyl groups can influence regioselectivity in certain transformations, offering advantages in synthetic pathways requiring precise control.
3453-83-6 structure
Product Name:2,4,6-Trimethylbenzenesulfonic acid
CAS No:3453-83-6
MF:C9H12O3S
MW:200.254781723022
MDL:MFCD00007434
CID:44174
PubChem ID:76992
Update Time:2025-05-27
2,4,6-Trimethylbenzenesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Trimethylbenzenesulfonic acid
- 2,4,6-TRIMETHYLBENZENESULFONYL CHLORIDE
- 2,4,6-TRIMETHYLBENZYLSULFONYL CHLORIDE
- 2-MESITYLENESULFONYL CHLORIDE
- 2-MESITYLENSULFONYL CHLORIDE
- MESITYLENE-2-SULFONIC ACID CHLORIDE
- MESITYLENE-2-SULFONYL CHLORIDE
- MESITYLENESULFONIC ACID HYDRATE
- MESITYLENESULFONYL CHLORIDE
- MESITYLENESULPHONIC ACID HYDRATE
- MESITYLENESULPHONYL CHLORIDE
- MTS-CL
- 2-MESITYLENE SULPHONIC ACID
- Mesitylenesulfonate
- 2-Mesitylenesulfonic Acid
- 2-Mesitylenesulfonic acid dihydrate
- 2,4,6-Trimethylbenzenesulfonic Acid Dihydrate
- Mesitylenesulfonic Acid Dihydrate
- Mesitylene-2-sulphonic acid dihydrate
- SCHEMBL23788
- SY107984
- InChI=1/C9H12O3S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12/h4-5H,1-3H3,(H,10,11,12)
- Mesitylsulfonic acid
- W-106730
- MFCD00007482
- NSC 5233
- 3453-83-6
- 2,4,6-Trimethylbenzenesulfonicacid
- Mesitylenesulfonic acid
- tert-butyl 2-(4-(cyclopentylcarbamoyl)piperidin-1-yl)nicotinate
- AKOS000291438
- UNII-B7T8KN72DC
- Q63409559
- EINECS 222-379-3
- 2,4,6-trimethylbenzene-1-sulfonic acid
- NS00010639
- LXFQSRIDYRFTJW-UHFFFAOYSA-
- Mesitylene-2-sulphonic acid
- NSC-5233
- B7T8KN72DC
- Mesitylene-2-sulfonic acid dihydrate
- AS-81341
- DTXSID20188076
- Benzenesulfonic acid, 2,4,6-trimethyl-
- NSC5233
- FT-0612777
- E83363
- DB-048640
-
- MDL： MFCD00007434
- Inchi： 1S/C9H12O3S/c1-6-4-7(2)9(8(3)5-6)13(10,11)12/h4-5H,1-3H3,(H,10,11,12)
- InChI Key： LXFQSRIDYRFTJW-UHFFFAOYSA-N
- SMILES： S(C1C(C)=CC(C)=CC=1C)(=O)(=O)O
Computed Properties
- Exact Mass: 200.05100
- Monoisotopic Mass: 200.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.8A^2
- XLogP3: 1.8
Experimental Properties
- Color/Form: White to gray crystalline powder
- Density: 1.243
- Melting Point: 55-57 ºC
- Boiling Point: °Cat760mmHg
- Flash Point: >230 °F
- Refractive Index: 1.545
- PSA: 62.75000
- LogP: 2.93930
- Solubility: Insoluble
2,4,6-Trimethylbenzenesulfonic acid Security Information
- Hazardous Material transportation number：UN 3261 8/PG 2
- WGK Germany：3
- Hazard Category Code： R34
- Safety Instruction： S22-S26-S27-S36/37/39-S45
- FLUKA BRAND F CODES：10-21
- RTECS：DB8930000
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- Storage Condition：Sealed in dry,2-8°C
- Safety Term：8
- Packing Group：III
- Risk Phrases：R34
- Packing Group：III
- Hazard Level：8
2,4,6-Trimethylbenzenesulfonic acid Customs Data
- HS CODE：2904100000
- Customs Data：
China Customs Code:
2904100000Overview:
2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,4,6-Trimethylbenzenesulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T924344-5g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 5g |
￥389.00 | 2022-06-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T924344-25g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 25g |
￥1,260.00 | 2022-06-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T924344-1g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 1g |
￥154.00 | 2022-06-14 | |
| eNovation Chemicals LLC | D108341-25g |
2-MESITYLENESULFONYLCHLORIDE |
3453-83-6 | 97% | 25g |
$200 | 2023-09-03 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T18940-10g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 10g |
¥318.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T18940-100g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 100g |
¥1178.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T18940-5g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 5g |
¥198.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T18940-25g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 25g |
¥478.0 | 2023-09-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1030267-5g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 5g |
￥158.00 | 2024-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1030267-10g |
2,4,6-Trimethylbenzenesulfonic acid |
3453-83-6 | 95% | 10g |
￥260.00 | 2024-05-17 |
2,4,6-Trimethylbenzenesulfonic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3453-83-6)2,4,6-Trimethylbenzenesulfonic acid
Order Number:A1202290
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:47
Price ($):150.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3453-83-6)2,4,6-Trimethylbenzenesulfonic acid
Order Number:sfd18184
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
2,4,6-Trimethylbenzenesulfonic acid Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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